Cas no 2091971-54-7 (Methyl 4-(difluoromethyl)piperidine-4-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)piperidine-4-carboxylate
• CAS No: 2091971-54-7
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 6049532
• PubChem ID: 131413062
• Update Time: 2025-05-20

Methyl 4-(difluoromethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6480572
• methyl 4-(difluoromethyl)piperidine-4-carboxylate
• 2091971-54-7
• Methyl 4-(difluoromethyl)piperidine-4-carboxylate

• Inchi： 1S/C8H13F2NO2/c1-13-7(12)8(6(9)10)2-4-11-5-3-8/h6,11H,2-5H2,1H3
• InChI Key： KAGWNAQYKPBDLD-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)OC)CCNCC1)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 4-(difluoromethyl)piperidine-4-carboxylate

Methyl 4-(Difluoromethyl)piperidine-4-carboxylate (CAS No. 2091971-54-7): A Comprehensive Overview

Methyl 4-(difluoromethyl)piperidine-4-carboxylate (CAS No. 2091971-54-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and piperidine moieties, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of Methyl 4-(difluoromethyl)piperidine-4-carboxylate, including its chemical structure, synthesis methods, biological activities, and recent advancements in its use in drug discovery.

Chemical Structure and Properties

Methyl 4-(difluoromethyl)piperidine-4-carboxylate is a synthetic organic compound with the molecular formula C₉H₁₃F₂NO₂. The compound features a piperidine ring with a difluoromethyl group attached to the 4-position and a carboxylate ester group at the same position. The presence of the difluoromethyl group imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

The difluoromethyl group is known for its ability to modulate the electronic and steric properties of molecules, which can significantly influence their biological activity. Additionally, the piperidine ring provides structural flexibility and can enhance the compound's ability to interact with biological targets. The carboxylate ester group can be readily hydrolyzed under physiological conditions, potentially leading to the formation of active metabolites.

Synthesis Methods

The synthesis of Methyl 4-(difluoromethyl)piperidine-4-carboxylate has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-piperidone with difluoroiodomethane followed by esterification with methanol. Another method involves the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group onto the piperidine ring.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method for Methyl 4-(difluoromethyl)piperidine-4-carboxylate. This method utilizes a sequential reaction sequence involving nucleophilic substitution and esterification, resulting in high yields and purity. The simplicity and efficiency of this method make it particularly suitable for large-scale production.

Biological Activities and Applications

Methyl 4-(difluoromethyl)piperidine-4-carboxylate has shown promising biological activities in various preclinical studies. One area of significant interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug discovery.

A study published in Bioorganic & Medicinal Chemistry Letters reported that Methyl 4-(difluoromethyl)piperidine-4-carboxylate exhibited potent agonist activity at specific GPCRs, suggesting its potential as a lead compound for developing novel therapeutic agents. The compound's ability to modulate GPCR activity could have implications for treating various diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders.

In addition to its GPCR modulating properties, Methyl 4-(difluoromethyl)piperidine-4-carboxylate has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. These findings suggest that Methyl 4-(difluoromethyl)piperidine-4-carboxylate may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

While extensive preclinical studies have demonstrated the promising properties of Methyl 4-(difluoromethyl)piperidine-4-carboxylate, further clinical trials are necessary to evaluate its safety and efficacy in humans. Several pharmaceutical companies are currently conducting phase I clinical trials to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound.

Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The compound's favorable safety profile and promising biological activities make it a strong candidate for advancing to later-stage clinical trials.

In conclusion, Methyl 4-(difluoromethyl)piperidine-4-carboxylate (CAS No. 2091971-54-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.